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Compound of Interest

Compound Name: 5alpha-Cholestane-3,6-dione

CAS No.: 2243-09-6

Cat. No.: B1218642

Get Quote

Executive Summary & Compound Profile
5

-Cholestane-3,6-dione is a steroidal ketone derivative commonly used as a reference standard
in lipidomics or an intermediate in steroid synthesis.[1] While often classified as non-hazardous
under GHS criteria due to a lack of acute toxicity data, it must be handled with Universal
Precaution as a bioactive organic compound.

Critical Directive: Do NOT dispose of this compound down the drain. As a lipophilic steroid

derivative, it poses a risk of bioaccumulation and endocrine disruption in aquatic ecosystems.

[1] High-temperature incineration is the only validated method for complete destruction of the

steroid nucleus.
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Parameter Details

Chemical Name
5

-Cholestane-3,6-dione

CAS Number 2243-09-6

Molecular Formula

C

H

O

Molecular Weight 400.64 g/mol

Physical State Solid (White crystalline powder)

Solubility
Insoluble in water; Soluble in Chloroform,

Dichloromethane, Ethanol

RCRA Code
Not specifically listed (Classify as Non-

Regulated Organic unless mixed with solvents)

Storage Cool, dry place; protect from strong oxidizers

Hazard Characterization & Safety (E-E-A-T)
As a Senior Application Scientist, I emphasize that "No GHS Symbol" does not mean "No

Risk."

Mechanistic Hazard Insight
While 5

-cholestane-3,6-dione lacks the acute toxicity of heavy metals, its structure allows it to
intercalate into cell membranes or potentially interact with nuclear receptors.[1]

Environmental Fate: Steroids are persistent organic pollutants (POPs) in water systems.

Standard wastewater treatment plants (WWTPs) often fail to fully degrade the

cyclopentanoperhydrophenanthrene ring system.[1]
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Chemical Incompatibility: This compound contains ketone groups at positions 3 and 6. It is

incompatible with strong oxidizing agents (e.g., peroxides, permanganates) and strong

reducing agents.[1] Mixing with these can cause exothermic reactions or fire.[2]

Personal Protective Equipment (PPE)[1][6]
Respiratory: N95 particulate respirator or fume hood (if handling fine powder).

Dermal: Nitrile gloves (0.11 mm thickness minimum).

Ocular: Safety glasses with side shields.

Disposal Workflow & Decision Logic
The disposal pathway depends entirely on the physical state of the waste. You must segregate

Solid Waste (pure powder, contaminated consumables) from Liquid Waste (solvents containing

the analyte).[1]

DOT Diagram: Disposal Decision Tree
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Waste Generation: 5alpha-Cholestane-3,6-dione

Determine Physical State

Solid Waste
(Powder, wipes, weighing boats)

 Solid

Liquid Waste
(Dissolved in Solvent)

 Liquid

Container: Wide-mouth HDPE or Glass
Label: 'Non-Regulated Organic Solid'

Add 'Bioactive' Warning Label

Transfer to EHS/Waste Facility

Check Solvent Type

Halogenated Solvent
(e.g., Chloroform, DCM)

 Contains Cl, Br, F

Non-Halogenated Solvent
(e.g., Ethanol, Methanol)

 No Halogens

Container: Amber Glass
Label: 'Halogenated Organic Waste'

Container: HDPE or Steel Can
Label: 'Flammable Organic Waste'

Final Disposal: High-Temp Incineration

Click to download full resolution via product page
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Caption: Logical workflow for segregating 5alpha-Cholestane-3,6-dione waste based on

physical state and solvent compatibility to ensure proper incineration.

Detailed Experimental Protocols
Protocol A: Disposal of Solid Waste (Pure Compound or
Debris)
Scope: Expired standards, contaminated weighing paper, gloves, and pipette tips.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a clear

glass jar.[1] Avoid metal containers if the waste is wet or acidic.

Collection: Transfer the solid material directly into the container. Do not sweep dust into the

general trash.

Labeling:

Primary Identifier: "Non-Regulated Organic Solid."

Constituent: "Contains: 5alpha-Cholestane-3,6-dione."[1][3][4][5]

Hazard Checkbox: Check "Toxic" or "Bioactive" if your institution uses custom tags

(precautionary).

Storage: Cap tightly. Store in a secondary containment bin until pickup.

Protocol B: Disposal of Liquid Waste (Solutions)
Scope: NMR samples (CDCl

), HPLC waste (MeOH/Water), or stock solutions.[1] Scientific Logic: 5

-Cholestane-3,6-dione is highly soluble in chloroform.[1] Chloroform is a halogenated solvent
and must be incinerated at higher temperatures to prevent the formation of dioxins/furans.
Segregation is critical.

Identify the Solvent:
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If Chloroform/Dichloromethane: Use the Halogenated waste stream.

If Ethanol/Methanol/Acetone: Use the Non-Halogenated (Flammable) waste stream.

Pre-Treatment (HPLC Waste): If the compound is in a high-water content buffer (>80%

water), do not pour down the drain.[1] Collect in a carboy designated for "Aqueous Organic

Waste."

Transfer: Pour solution into the appropriate safety can or amber glass bottle using a funnel to

prevent spillage.

Rinsing: Triple-rinse the empty original vessel with a small volume of the compatible solvent

and add the rinsate to the waste container.

Spill Response Protocol
Scenario: You drop a 100mg vial of 5

-Cholestane-3,6-dione powder on the lab bench.[1]

Secure Area: Alert nearby personnel. Put on nitrile gloves and safety goggles.

Containment: Cover the powder gently with a damp paper towel to prevent dust generation

(aerosolization).

Cleanup:

Wipe up the powder using the damp towel.

Clean the surface with 70% Ethanol or Isopropanol (the compound is soluble in alcohol,

ensuring efficient removal).[1]

Do NOT use water alone; the compound is hydrophobic and will smear.

Disposal: Place all wipes and gloves used in the cleanup into the Solid Waste container

(Protocol A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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